Cas no 32794-92-6 (N,N'-(sulfonyldibenzene-4,1-diyl)bis[2-(methylamino)acetamide] (non-preferred name))

• Product Name: N,N'-(sulfonyldibenzene-4,1-diyl)bis[2-(methylamino)acetamide] (non-preferred name)
• CAS No: 32794-92-6
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 917266
• PubChem ID: 259964
• Update Time: 2025-04-19

N,N'-(sulfonyldibenzene-4,1-diyl)bis[2-(methylamino)acetamide] (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• N,N'-(sulfonyldibenzene-4,1-diyl)bis[2-(methylamino)acetamide] (non-preferred name)
• NSC-90745
• 32794-92-6
• SCHEMBL10924884
• NCIOpen2_009625
• NSC90745

• Inchi： 1S/C18H22N4O4S/c1-19-11-17(23)21-13-3-7-15(8-4-13)27(25,26)16-9-5-14(6-10-16)22-18(24)12-20-2/h3-10,19-20H,11-12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： CPLKAMPBYFFBSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CNC)=O)(C1C=CC(=CC=1)NC(CNC)=O)(=O)=O

Computed Properties

• Exact Mass: 390.13636
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 116.4